Cas no 1261576-24-2 (2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine)

2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is a fluorinated pyridine derivative characterized by its unique trifluoromethyl-substituted aromatic structure. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of agrochemicals, pharmaceuticals, and specialty materials. The presence of multiple trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it valuable for applications requiring robust chemical frameworks. Its chloro and trifluoromethyl substituents also provide reactive sites for further functionalization, enabling tailored modifications for specific research or industrial needs. The compound's well-defined structure and high purity make it suitable for precision synthesis and mechanistic studies.
2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine structure
1261576-24-2 structure
Product Name:2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
CAS No:1261576-24-2
MF:C13H6ClF6N
MW:325.636863231659
CID:4982519
Update Time:2025-06-23

2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
    • Inchi: 1S/C13H6ClF6N/c14-11-10(9(5-6-21-11)13(18,19)20)7-3-1-2-4-8(7)12(15,16)17/h1-6H
    • InChI Key: JTIRRTRNXYLGNQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(F)(F)F)C=CN=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 356
  • XLogP3: 5.2
  • Topological Polar Surface Area: 12.9

2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013009568-250mg
2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
1261576-24-2 97%
250mg
$470.40 2023-09-03
Alichem
A013009568-500mg
2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
1261576-24-2 97%
500mg
$798.70 2023-09-03
Alichem
A013009568-1g
2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
1261576-24-2 97%
1g
$1504.90 2023-09-03

Additional information on 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261576-24-2)

2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261576-24-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro group, a trifluoromethyl group, and a substituted phenyl ring, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is particularly noteworthy due to the presence of multiple fluorine atoms. Fluorine is known for its ability to modulate the physicochemical properties of organic molecules, often enhancing their metabolic stability and bioavailability. This makes the compound an attractive candidate for drug development, especially in the context of designing molecules with improved pharmacokinetic profiles.

Recent studies have explored the potential of 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research has shown that compounds with similar structural motifs can exhibit potent antiviral activity against a range of viral pathogens, including influenza and coronaviruses. The presence of the trifluoromethyl groups in 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine may contribute to its antiviral properties by enhancing its ability to interact with viral targets.

In addition to antiviral applications, 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those involved in solid tumors. The mechanism of action is thought to involve the modulation of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. The unique structural features of 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine may contribute to its selectivity and efficacy in targeting these pathways.

The synthesis of 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 2-chloro-3-cyanopyridine with 1-bromo-2-trifluoromethylbenzene in the presence of a suitable catalyst. This method has been shown to produce high yields of the desired product with minimal side reactions, making it suitable for large-scale production.

The physicochemical properties of 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which can be further enhanced through formulation strategies such as the use of surfactants or co-solvents. These properties are essential for ensuring optimal drug delivery and bioavailability.

In conclusion, 2-Chloro-4-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261576-24-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as an antiviral or anticancer agent. Ongoing research continues to explore new avenues for optimizing its synthesis and enhancing its therapeutic potential.

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